Cas no 1247095-53-9 (4-(3-Aminopiperidin-1-yl)benzoic acid)

• Product Name: 4-(3-Aminopiperidin-1-yl)benzoic acid
• CAS No: 1247095-53-9
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD16722832
• CID: 5216370
• PubChem ID: 62232198
• Update Time: 2025-06-08

4-(3-Aminopiperidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminopiperidin-1-yl)benzoic acid
• 4-(3-aminopiperidin-1-yl)benzoicacid
• Benzoic acid, 4-(3-amino-1-piperidinyl)-
• 4-(3-Aminopiperidin-1-yl)benzoic acid

• MDL： MFCD16722832
• Inchi： 1S/C12H16N2O2/c13-10-2-1-7-14(8-10)11-5-3-9(4-6-11)12(15)16/h3-6,10H,1-2,7-8,13H2,(H,15,16)
• InChI Key： SSOUTMUMAUDYCZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N1CCCC(C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: -1.1
• Topological Polar Surface Area: 66.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(3-Aminopiperidin-1-yl)benzoic acid

Professional Introduction to 4-(3-Aminopiperidin-1-yl)benzoic acid (CAS No. 1247095-53-9)

4-(3-Aminopiperidin-1-yl)benzoic acid, identified by the Chemical Abstracts Service registry number 1247095-53-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This molecule, featuring a benzoic acid moiety linked to a piperidine ring substituted with an amine group, has garnered attention due to its structural features and potential biological activities. The combination of the aromatic benzoic acid and the nitrogen-containing piperidine scaffold suggests versatile interactions with biological targets, making it a valuable candidate for further exploration in medicinal chemistry.

The structural motif of 4-(3-Aminopiperidin-1-yl)benzoic acid positions it as a promising scaffold for the development of novel therapeutic agents. The benzoic acid moiety is well-known for its role in various pharmacological applications, including anti-inflammatory, analgesic, and antimicrobial properties. Additionally, piperidine derivatives are frequently employed in drug design due to their ability to modulate enzyme activity and receptor binding. The presence of an amine group on the piperidine ring further enhances its potential for hydrogen bonding interactions, which are crucial for achieving high affinity and selectivity in biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 4-(3-Aminopiperidin-1-yl)benzoic acid and biological targets. These studies have highlighted the compound's ability to engage with various enzymes and receptors, suggesting multiple potential therapeutic pathways. For instance, computational studies have indicated that this molecule may interact with serine proteases and kinases, which are key players in numerous disease pathways. Such insights have guided experimental efforts toward optimizing its pharmacological profile.

In vitro studies have begun to unravel the pharmacological potential of 4-(3-Aminopiperidin-1-yl)benzoic acid. Initial experiments have demonstrated its ability to inhibit certain enzymatic activities relevant to inflammatory diseases. The amine group on the piperidine ring appears to be critical for these interactions, mediating binding through hydrogen bonding and ionic interactions. Furthermore, the benzoic acid moiety contributes to the compound's solubility and bioavailability, which are essential factors for effective drug delivery.

The synthesis of 4-(3-Aminopiperidin-1-yl)benzoic acid has been optimized to ensure high yield and purity, making it suitable for further preclinical development. Modern synthetic techniques, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. These methods not only improve the scalability of production but also allow for easy modifications to explore analogs with enhanced properties.

One of the most exciting aspects of 4-(3-Aminopiperidin-1-yl)benzoic acid is its potential in addressing unmet medical needs. Ongoing research is focused on its role in modulating pathways associated with neurodegenerative disorders, where its dual interaction capabilities could be leveraged to develop novel therapeutics. Additionally, preliminary data suggest that this compound may exhibit anti-cancer properties by interfering with key signaling pathways involved in tumor growth and progression.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the evaluation of compounds like 4-(3-Aminopiperidin-1-yl)benzoic acid. Predictive models have been developed to assess its potential toxicity and pharmacokinetic properties, streamlining the process of identifying promising candidates for further testing. These computational tools have complemented traditional experimental approaches, providing a more comprehensive understanding of the compound's behavior both in vitro and in vivo.

Preclinical studies are underway to evaluate the safety and efficacy of 4-(3-Aminopiperidin-1-yl)benzoic acid in animal models. These investigations aim to provide critical data on its pharmacokinetic profile, including absorption, distribution, metabolism, excretion (ADME), and toxicological parameters. Such studies are essential for determining whether this compound progresses to clinical trials and ultimately becomes a viable therapeutic option for patients.

The future directions for research on 4-(3-Aminopiperidin-1-yl)benzoic acid include exploring its mechanism of action in greater detail and identifying potential off-target effects that could influence its therapeutic utility. Collaborative efforts between academic researchers and industry scientists are likely to drive innovation in this area, leveraging interdisciplinary approaches to maximize the compound's potential benefits.

In conclusion,4-(3-Aminopiperidin-1-yl)benzoic acid (CAS No. 1247095-53-9) represents a compelling candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new insights into its pharmacological properties,this compound holds promise as a foundation for future medical breakthroughs.